Cas no 4926-18-5 (5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 4926-18-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1519180
• PubChem ID: 252120
• Update Time: 2025-04-21

5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
• AC1L5LB2
• 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 5-Methyl-2,3-dihydro-s-triazolo&lt
• 4,3-a&gt
• pyrid-3-on
• NSC73363
• SureCN11088652
• AC1Q6FWY
• AG-K-80032
• AR-1G8743
• CTK4J1202
• 5-Methyl-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
• 5-Methyl-2,3-dihydro-s-triazolo<4,3-a>pyrid-3-on;
• 4926-18-5
• s-Triazolo[4,3-a]pyridin-3-ol, 5-methyl-
• DTXSID80291131
• SCHEMBL11088652
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-methyl-
• 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one #
• 1,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-methyl-
• NSC-73363
• 5-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• Inchi： 1S/C7H7N3O/c1-5-3-2-4-6-8-9-7(11)10(5)6/h2-4H,1H3,(H,9,11)
• InChI Key： NEJANSQSQQBYLO-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C=CC=C(C)N21

Computed Properties

• Exact Mass: 149.05900
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.16000
• LogP: 0.33100